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For researchers, scientists, and drug development professionals delving into geochronology,

Neodymium (Nd) model ages offer a powerful tool to investigate the crustal formation history of

rocks. However, understanding the reliability and limitations of this method is paramount for

accurate interpretation. This guide provides a comprehensive comparison of Nd model ages

with other geochronological techniques, supported by experimental data and detailed

protocols.

Neodymium model ages estimate the time since a rock's parent material separated from a

mantle reservoir, providing a "crust-formation age".[1] This technique is particularly useful for

dating Precambrian terranes and determining the provenance of sedimentary rocks.[1] The

method is based on the radioactive decay of ¹⁴⁷Sm to ¹⁴³Nd. Unlike some other isotopic

systems, Samarium (Sm) and Neodymium (Nd) are rare earth elements and are relatively

immobile during geological processes like metamorphism and sedimentation, which enhances

the reliability of the calculated ages.[2]
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The calculation of a Nd model age requires a reference to a theoretical mantle reservoir. Two

primary models are used:

CHUR (Chondritic Uniform Reservoir): This model assumes the Earth's mantle has the same

Sm/Nd ratio as chondritic meteorites.[2] TCHUR ages can provide a formation age for the

crust as a whole if the sample has remained a closed system.[2]

Depleted Mantle (DM): This model accounts for the extraction of crustal material from the

mantle over time, which has a higher Sm/Nd ratio than the mantle. Consequently, the

remaining mantle becomes "depleted" in Nd relative to Sm. TDM ages are generally

considered to provide a more accurate estimate of crustal formation ages.[2]

Factors Influencing the Reliability of Nd Model Ages
Several factors can influence the accuracy and precision of Nd model ages:

Sm/Nd Ratio: The ¹⁴⁷Sm/¹⁴⁴Nd ratio of a sample is a critical factor. Samples with low ¹⁴⁷Sm/

¹⁴⁴Nd ratios provide more robust model ages because their Nd isotopic evolution line

intersects the mantle evolution curve at a high angle, minimizing the impact of uncertainties

in the mantle's composition. Conversely, high ¹⁴⁷Sm/¹⁴⁴Nd ratios can lead to significant

uncertainties.

Crustal Contamination and Mixing: If a rock is formed from a mixture of materials from

different mantle sources or has been contaminated with older crustal material, the resulting

Nd model age will represent an average and may not reflect a single crust-forming event.[1]

Metamorphism and Alteration: While the Sm-Nd system is generally resistant to disturbance,

intense metamorphism or alteration can lead to the redistribution of Sm and Nd, potentially

affecting the calculated model age.[1]

Two-Stage Model Ages: For samples that have undergone a second melting event (e.g.,

granites formed from melting of older crust), a two-stage model age (T2DM) is often

calculated. This approach assumes an average crustal ¹⁴⁷Sm/¹⁴⁴Nd ratio for the second

stage of evolution and can provide a more realistic crustal residence age.
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The precision and accuracy of Nd model ages are dependent on the analytical techniques used

for isotopic measurements. Modern mass spectrometry techniques, such as Thermal Ionization

Mass Spectrometry (TIMS) and Multi-Collector Inductively Coupled Plasma Mass Spectrometry

(MC-ICP-MS), can achieve high precision.

Parameter TIMS MC-ICP-MS
In situ LA-MC-ICP-
MS

¹⁴³Nd/¹⁴⁴Nd Precision < 5 ppm (2σ) ~3-5 ppm (2σ)
0.5 epsilon units

(0.005%)

Sample Size 1-10 ng
>100 ppm

concentration

>100 ppm

concentration

Throughput Lower Higher High

Spatial Resolution Not applicable Not applicable ~90 µm

Table 1: Comparison of analytical precision for different mass spectrometry techniques used in

Nd isotope analysis.[3][4][5][6]

Comparison with Other Geochronological Methods
While Nd model ages provide valuable information on crustal formation, they are often used in

conjunction with other dating methods that directly date crystallization or metamorphic events.
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Method Principle What it Dates Advantages Limitations

Neodymium

Model Ages

Decay of ¹⁴⁷Sm

to ¹⁴³Nd

Crust-mantle

separation

Resistant to

metamorphism;

applicable to a

wide range of

rocks.

Model-

dependent;

susceptible to

mixing and high

Sm/Nd ratios.

Uranium-Lead

(U-Pb)

Decay of ²³⁸U to

²⁰⁶Pb and ²³⁵U to

²⁰⁷Pb

Crystallization of

minerals like

zircon and

monazite.

High precision

and accuracy;

provides

concordant ages.

Requires U-

bearing minerals;

susceptible to Pb

loss.[7]

Argon-Argon (Ar-

Ar)

Decay of ⁴⁰K to

⁴⁰Ar

Cooling of

minerals like

mica and

feldspar.

High precision;

can detect

excess Ar and Ar

loss.[8]

Can be reset by

later thermal

events; requires

K-bearing

minerals.[9]

Rubidium-

Strontium (Rb-

Sr)

Decay of ⁸⁷Rb to

⁸⁷Sr

Crystallization or

metamorphism of

rocks and

minerals.

Widely

applicable to

various rock

types.

Susceptible to

resetting by

metamorphism

and alteration.

[10][11]

Table 2: Comparison of Neodymium model ages with other common geochronological

methods.

Experimental Protocols
Accurate Nd model ages rely on meticulous laboratory procedures. The following outlines a

general workflow for Sm-Nd isotope analysis.

Sample Preparation
Crushing and Pulverization: Rock samples are crushed and powdered to ensure

homogeneity.
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Digestion: The powdered sample is dissolved using a mixture of strong acids (e.g., HF,

HNO₃) in a clean laboratory environment to minimize contamination.

Spiking: A precisely calibrated "spike" solution with known amounts of enriched ¹⁴⁹Sm and

¹⁵⁰Nd isotopes is added to the sample solution. This allows for the accurate determination of

Sm and Nd concentrations via isotope dilution.[12]

Chemical Separation
Ion Exchange Chromatography: The sample solution is passed through a series of columns

containing specialized resins. This multi-step process separates Sm and Nd from other

elements that could interfere with the mass spectrometric analysis.[13][14]

Mass Spectrometry
TIMS Analysis: The purified Sm and Nd fractions are loaded onto a metal filament. The

filament is heated in the mass spectrometer, causing the elements to ionize. The ions are

then accelerated and separated by mass in a magnetic field, allowing for the precise

measurement of the different isotope ratios.[3][4][13]

MC-ICP-MS Analysis: The sample solution is introduced into a high-temperature plasma,

which ionizes the atoms. The ions are then passed into the mass spectrometer for analysis.

MC-ICP-MS offers higher sample throughput compared to TIMS.[6][12][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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